Cas no 79546-55-7 (L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-)
79546-55-7 structure
Product Name:L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-
CAS No:79546-55-7
MF:C8H9N3O4S2
MW:275.304758787155
CID:567522
PubChem ID:133220
Update Time:2025-04-19
L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]- Chemical and Physical Properties
Names and Identifiers
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- L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-
- S-(3-nitro-2-pyridinesulfenyl)cysteine
- (2R)-2-amino-3-[(3-nitropyridin-2-yl)disulfanyl]propanoic acid
- 79546-55-7
- Npys-cysteine
- SCHEMBL3886269
- DTXSID10229765
- L-Alanine, 3-((3-nitro-2-pyridinyl)dithio)-
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- Inchi: 1S/C8H9N3O4S2/c9-5(8(12)13)4-16-17-7-6(11(14)15)2-1-3-10-7/h1-3,5H,4,9H2,(H,12,13)/t5-/m0/s1
- InChI Key: SOGTULYCPNFAGT-YFKPBYRVSA-N
- SMILES: S(C[C@@H](C(=O)O)N)SC1C(=CC=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 275.003
- Monoisotopic Mass: 275.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 173Ų
Experimental Properties
- Density: 1.6
- Boiling Point: 470.1°C at 760 mmHg
- Flash Point: 238.1°C
- Refractive Index: 1.694
L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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